![molecular formula C9H13NO2 B581504 2-Amino-5-isopropoxyphenol CAS No. 1243280-86-5](/img/structure/B581504.png)
2-Amino-5-isopropoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-5-isopropoxyphenol is a chemical compound with the molecular formula C9H13NO2 and a molecular weight of 167.21 . It is also known by its IUPAC name, 2-amino-5-propan-2-yloxyphenol .
Molecular Structure Analysis
The molecular structure of this compound includes an isopropoxy group and an amino group attached to a phenol ring . The exact structure was elucidated by single-crystal X-ray diffraction analysis in a similar compound .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, aminophenols, in general, are known to undergo various reactions. For instance, they can be oxidized in both acidic and alkaline solutions .Scientific Research Applications
Chlorogenic Acid: A Pharmacological Review
Chlorogenic Acid (CGA) has been extensively studied for its various biological and pharmacological effects. CGA exhibits antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, antimicrobial, anti-hypertensive, and central nervous system stimulating activities. It also plays crucial roles in lipid and glucose metabolism regulation, potentially aiding in the treatment of hepatic steatosis, cardiovascular disease, diabetes, and obesity. The comprehensive pharmacological profile of CGA suggests that similar phenolic compounds, including 2-Amino-5-isopropoxyphenol, could have diverse applications in medicinal and nutritional research (Naveed et al., 2018).
Thymol: Pharmacological Properties and Therapeutic Potential
Thymol is another phenolic compound recognized for its varied pharmacological properties, including antioxidant, anti-inflammatory, analgesic, antispasmodic, antibacterial, antifungal, and antitumor activities. Research on Thymol has highlighted its potential in treating cardiovascular, neurological, rheumatological, gastrointestinal, metabolic, and malignant diseases at both the biochemical and molecular levels. The therapeutic potential of Thymol underscores the importance of phenolic compounds in drug development and the possibility of this compound having similar biomedical applications (Nagoor Meeran et al., 2017).
Safety and Hazards
properties
IUPAC Name |
2-amino-5-propan-2-yloxyphenol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-6(2)12-7-3-4-8(10)9(11)5-7/h3-6,11H,10H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKTGCLJDOSSQHF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=C(C=C1)N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.